2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile

• IUPAC Name: 2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• InChI: InChI=1S/C13H15BFNO2/c1-12(2)13(3,4)18-14(17-12)10-7-5-6-9(8-16)11(10)15/h5-7H,1-4H3
• InChI Key: BDIHSSFYJYXWRV-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C(=CC=C2)C#N)F
• Molecular Formula: C13H15BFNO2
• DSSTOX Substance ID: DTXSID60682220
• Molecular Weight: 247.07 g/mol
• CAS RN: 1218791-15-1

Description

2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile (2F-3TMB) is an organic compound belonging to the class of heterocyclic compounds. It is a highly reactive compound with a wide range of applications in the fields of organic synthesis and medicinal chemistry. This compound has been widely studied for its potential as a starting material for organic synthesis and its versatile applications in medicinal chemistry.

Scientific Research Applications

Synthesis and Crystal Structure Study

• Scientific Field : Structural Chemistry.
• Summary of the Application : This compound is an important boric acid derivative. It has been used in the synthesis of N-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-butanamide.
• Methods of Application : The compound is obtained by a two-step substitution reaction. The structure of the compound is verified by FTIR, 1H and 13C NMR, and MS.
• Results or Outcomes : The molecular structure optimized by Density Functional Theory (DFT) is identical with the single crystal structure determined by single crystal X-ray diffraction.

Synthesis of Boric Acid Ester Intermediates

• Scientific Field : Organic Chemistry.
• Summary of the Application : This compound is used in the synthesis of Methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and (2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(pyrrolidin-1-yl)methanone.
• Methods of Application : The title compounds are obtained by a three-step substitution reaction. The structures of the compounds are confirmed by FTIR, 1H and 13C NMR spectroscopy, and mass spectrometry.
• Results or Outcomes : The molecular structures optimized by DFT are consistent with the crystal structures determined by single crystal X-ray diffraction.

Synthesis of Fluorine-Containing Drugs

• Scientific Field : Medicinal Chemistry.
• Summary of the Application : This compound is used in the synthesis of fluorine-containing drugs. Among the top 200 medicines sold globally, 29 fluorine-containing drugs have been approved by the FDA in recent years. The strong electronegativity of fluorine atoms enhances the affinity to carbon, therefore, fluorine-containing drugs have the advantages of a high biological activity, strong stability and drug resistance.
• Methods of Application : The title compound was designed and synthesized through a two-step substitution reaction.
• Results or Outcomes : The molecular structure optimized by Density Functional Theory (DFT) is identical with the single crystal structure determined by single crystal X-ray diffraction.

Synthesis of Boric Acid Compounds

• Scientific Field : Organic Chemistry.
• Summary of the Application : This compound is used in the synthesis of boric acid compounds. In the organic synthesis of drugs, it is often used in glycol protection, asymmetric synthesis of amino acids, Diels–Alder and Suzuki coupling reactions.
• Methods of Application : The title compounds are obtained by a three-step substitution reaction.
• Results or Outcomes : The molecular structures optimized by DFT are consistent with the crystal structures determined by single crystal X-ray diffraction.

Synthesis of Fluorine-Containing Drugs

• Scientific Field : Medicinal Chemistry.
• Summary of the Application : This compound is used in the synthesis of fluorine-containing drugs. Among the top 200 medicines sold globally, 29 fluorine-containing drugs have been approved by the FDA in recent years. The strong electronegativity of fluorine atoms enhances the affinity to carbon, therefore, fluorine-containing drugs have the advantages of a high biological activity, strong stability and drug resistance.
• Methods of Application : The title compound was designed and synthesized through a two-step substitution reaction.
• Results or Outcomes : The molecular structure optimized by Density Functional Theory (DFT) is identical with the single crystal structure determined by single crystal X-ray diffraction.

Synthesis of Boric Acid Compounds

• Scientific Field : Organic Chemistry.
• Summary of the Application : This compound is used in the synthesis of boric acid compounds. In the organic synthesis of drugs, it is often used in glycol protection, asymmetric synthesis of amino acids, Diels–Alder and Suzuki coupling reactions.
• Methods of Application : The title compounds are obtained by a three-step substitution reaction.
• Results or Outcomes : The molecular structures optimized by DFT are consistent with the crystal structures determined by single crystal X-ray diffraction.

Citations

Studies of Sn/B bismetalic arenes, electronic-driven aromatic CH borylation catalyzed by Ir-electron deficient bipyridine ligands, and desymmetrization of diboryl …

H Li - 2016 - search.proquest.com

Ir-catalyzed CH activation/borylation was first reported in 1999. Within two decades this methodology evolved into a synthetic protocol to install a boron group on a pre-functionalized …

Number of citations: 1 search.proquest.com

Design and application of a low-temperature continuous flow chemistry platform

JA Newby, DW Blaylock, PM Witt… - … Process Research & …, 2014 - ACS Publications

A flow reactor platform technology applicable to a broad range of low temperature chemistry is reported. The newly developed system captures the essence of running low temperature …

Number of citations: 55 pubs.acs.org